Cas no 934976-47-3 (N2-Methyl-PhIP)

• Product Name: N2-Methyl-PhIP
• CAS No: 934976-47-3
• CID: 5050553
• Update Time: 2025-07-01

N2-Methyl-PhIP Chemical and Physical Properties

Names and Identifiers

• N2-Methyl-PhIP

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N2-Methyl-PhIP

N2-Methyl-PhIP: A Comprehensive Overview

N2-Methyl-PhIP, also known by its CAS number 934976-47-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its unique chemical properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and bioactivity studies have shed new light on its structural characteristics and functional versatility.

The chemical structure of N2-Methyl-PhIP is characterized by a methyl group attached to the nitrogen atom of the PhIP (phenyl imidazole pyridine) framework. This substitution plays a crucial role in modulating the compound's electronic properties and reactivity. Researchers have demonstrated that the methyl group enhances the compound's stability under various reaction conditions, making it a valuable intermediate in organic synthesis.

Recent studies have explored the synthesis of N2-Methyl-PhIP through a variety of routes, including microwave-assisted synthesis and catalytic methods. These approaches have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production. The use of eco-friendly solvents and catalysts has further aligned its synthesis with sustainable chemistry practices.

In terms of biological activity, N2-Methyl-PhIP has shown promising results in vitro assays targeting specific enzymes and receptors. For instance, studies published in 2023 highlighted its potential as an inhibitor of certain kinases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. These findings underscore the compound's potential as a lead molecule in drug discovery programs.

Moreover, computational studies utilizing molecular docking and dynamics simulations have provided insights into the binding interactions of N2-Methyl-PhIP with target proteins. These investigations reveal that the methyl group contributes to favorable hydrophobic interactions, enhancing the compound's affinity for its target sites. Such detailed understanding is invaluable for optimizing its pharmacokinetic properties and minimizing off-target effects.

From an environmental perspective, researchers have assessed the degradation pathways of N2-Methyl-PhIP under different conditions. Results indicate that the compound undergoes rapid biodegradation in aerobic environments, reducing its ecological footprint. This attribute is particularly important for industries seeking to minimize their environmental impact while developing novel chemical entities.

In conclusion, N2-Methyl-PhIP (CAS No. 934976-47-3) stands out as a versatile compound with multifaceted applications in chemistry and pharmacology. Its unique structure, efficient synthesis methods, and promising biological activity position it as a key player in future research endeavors. As ongoing studies continue to unravel its full potential, N2-Methyl-PhIP is poised to make significant contributions to both academic and industrial advancements.